1-Ethyl-3-[4-[(3-fluorophenyl)methyl]piperazine-1-carbonyl]cinnolin-4-one

• IUPAC Name: 1-ethyl-3-[4-[(3-fluorophenyl)methyl]piperazine-1-carbonyl]cinnolin-4-one
• InChI: InChI=1S/C22H23FN4O2/c1-2-27-19-9-4-3-8-18(19)21(28)20(24-27)22(29)26-12-10-25(11-13-26)15-16-6-5-7-17(23)14-16/h3-9,14H,2,10-13,15H2,1H3
• InChI Key: ZDVFMDNYGQUZSQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C(=O)C(=N1)C(=O)N3CCN(CC3)CC4=CC(=CC=C4)F
• Molecular Formula: C22H23FN4O2
• Molecular Weight: 394.4 g/mol

Description

1-Ethyl-3-[4-[(3-fluorophenyl)methyl]piperazine-1-carbonyl]cinnolin-4-one is a chemical compound that has been widely studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known by its chemical name, EFPAC, and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of EFPAC is not fully understood, but it has been suggested to involve the inhibition of certain enzymes and receptors in the body. EFPAC has been shown to inhibit the activity of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as dopamine, norepinephrine, and serotonin. EFPAC has also been shown to bind to certain receptors in the brain, including the serotonin 5-HT1A receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects
EFPAC has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that EFPAC inhibits the activity of MAO, which leads to an increase in the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin. EFPAC has also been shown to bind to certain receptors in the brain, which may lead to the modulation of neurotransmitter release and neuronal activity.

Advantages and Limitations for Lab Experiments

The advantages of using EFPAC in lab experiments include its high potency and selectivity for certain enzymes and receptors, as well as its potential therapeutic applications in various fields of medicine. However, the limitations of using EFPAC in lab experiments include its high cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for the study of EFPAC, including:
1. Further investigation of the mechanism of action of EFPAC in the body.
2. Development of more efficient and cost-effective methods for the synthesis of EFPAC.
3. Investigation of the potential use of EFPAC in the treatment of other diseases, such as Alzheimer's disease and multiple sclerosis.
4. Development of new derivatives of EFPAC with improved pharmacological properties.
5. Investigation of the potential use of EFPAC in combination with other drugs for the treatment of various diseases.
Conclusion
In conclusion, EFPAC is a chemical compound that has been widely studied for its potential therapeutic applications in various fields of medicine. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of EFPAC as a therapeutic agent.

Synthesis Methods

The synthesis of EFPAC has been achieved using different methods, including a one-pot synthesis method and a multi-step synthesis method. One-pot synthesis involves the simultaneous reaction of different chemical compounds to produce the final product, while the multi-step synthesis involves several reactions to produce the final product. The one-pot synthesis method has been preferred due to its simplicity and efficiency.

Scientific Research Applications

EFPAC has been studied for its potential therapeutic applications in various fields of medicine, including oncology, neurology, and psychiatry. In oncology, EFPAC has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurology, EFPAC has been studied for its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders. In psychiatry, EFPAC has been investigated for its potential use in the treatment of depression and anxiety disorders.